4-Tert-butyl-3-nitrobenzoic acid
4-Tert-butyl-3-nitrobenzoic acid
Brand Name:
Vulcanchem
CAS No.:
59719-78-7
VCID:
VC0189059
InChI:
InChI=1S/C11H13NO4/c1-11(2,3)8-5-4-7(10(13)14)6-9(8)12(15)16/h4-6H,1-3H3,(H,13,14)
SMILES:
CC(C)(C)C1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]
Molecular Formula:
C11H13NO4
Molecular Weight:
223.22 g/mol
4-Tert-butyl-3-nitrobenzoic acid
CAS No.: 59719-78-7
Main Products
VCID: VC0189059
Molecular Formula: C11H13NO4
Molecular Weight: 223.22 g/mol
CAS No. | 59719-78-7 |
---|---|
Product Name | 4-Tert-butyl-3-nitrobenzoic acid |
Molecular Formula | C11H13NO4 |
Molecular Weight | 223.22 g/mol |
IUPAC Name | 4-tert-butyl-3-nitrobenzoic acid |
Standard InChI | InChI=1S/C11H13NO4/c1-11(2,3)8-5-4-7(10(13)14)6-9(8)12(15)16/h4-6H,1-3H3,(H,13,14) |
Standard InChIKey | QIHHYQWNYKOHEV-UHFFFAOYSA-N |
SMILES | CC(C)(C)C1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-] |
Canonical SMILES | CC(C)(C)C1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-] |
PubChem Compound | 738813 |
Last Modified | Nov 11 2021 |
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